Cas no 2171518-69-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid
- EN300-1552546
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid
- 2171518-69-5
-
- Inchi: 1S/C27H32N2O6/c1-17-15-18(13-14-34-17)29(2)26(32)24(11-12-25(30)31)28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: GAVSRVJUVWGFAT-UHFFFAOYSA-N
- SMILES: O1CCC(CC1C)N(C)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1552546-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1552546-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1552546-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(2-methyloxan-4-yl)carbamoyl]butanoic acid |
2171518-69-5 | 100mg |
$2963.0 | 2023-09-25 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid: A Comprehensive Overview
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid is a complex organic compound with the CAS number 2171518-69-5. This compound belongs to the class of amino acids, specifically a derivative of butanoic acid, and is characterized by its intricate structure involving a fluorenylmethoxycarbonyl (Fmoc) group and a carbamoyl moiety. The compound's structure is notable for its potential applications in peptide synthesis and drug discovery, making it a subject of interest in both academic and industrial research.
The Fmoc group, which is a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the amine functionality during synthesis. This makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid an ideal candidate for use in solid-phase peptide synthesis (SPPS). Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency and scalability of peptide synthesis, particularly in the development of biologics and complex therapeutic molecules.
One of the most significant advancements in the field involves the use of this compound in the synthesis of cyclic peptides. Researchers have demonstrated that the Fmoc group can be effectively removed under mild conditions, enabling the formation of stable peptide bonds without compromising the integrity of the molecule. This has opened new avenues for the development of cyclic peptide-based drugs, which are known for their high specificity and bioactivity.
In addition to its role in peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid has been explored for its potential in drug delivery systems. The compound's unique structure allows for the incorporation of functional groups that can enhance drug solubility, stability, and targeting capabilities. Recent studies have focused on its application in nanotechnology-based drug delivery systems, where it serves as a building block for constructing biocompatible nanoparticles.
The methyl group attached to the oxane ring further enhances the compound's versatility. This substitution pattern has been shown to influence the molecule's pharmacokinetic properties, such as absorption and metabolism. By modifying this group, researchers can tailor the compound's behavior within biological systems, making it a valuable tool in medicinal chemistry.
From an analytical standpoint, 2171518-69-5 has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into the compound's conformational dynamics and stability under various conditions. Such information is invaluable for optimizing synthetic protocols and ensuring consistent product quality.
Looking ahead, the integration of machine learning algorithms into chemical synthesis is expected to further enhance our ability to design and synthesize compounds like 4-{(9H-fluoren-9-yllmethoxycarbonylamino}-4-methyl(2-methyloxan--yl)carbamoylbutanoic acid. These algorithms can predict optimal reaction conditions and identify potential bottlenecks early in the design process, significantly accelerating drug discovery timelines.
In conclusion, 4-{(9H-fluoren--yilmethoxycarbonylamino}-4-methyl(2-methyloxan--yl)carbamoylbutanoic acid (CAS 2171518--69--5) is a versatile compound with wide-ranging applications in peptide synthesis, drug delivery, and medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As advancements in synthetic chemistry and computational modeling continue to unfold, this compound will undoubtedly play an even more pivotal role in shaping the future of pharmaceutical research.
2171518-69-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(2-methyloxan-4-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)